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Bromadol Chemical & Stability Profile

The table below summarizes the known stability and storage data for bromadol from chemical databases and

literature.

Property Reported Data Source / Context

CAS Number 77239-98-6 [1] [2]

Molecular Formula C₂₂H₂₈BrNO [1] [2]

Molecular Weight 402.37 g/mol [1] [2]

Recommended Storage Temp. -20°C [1]

Reported Stability ≥ 5 years [1]

Physical Form (for storage) Neat solid [1]

Melting Point 208 to 210 °C [2]

The recommended storage condition of -20°C is explicitly stated for the neat solid form of bromadol [1].

One supplier claims a stability of "≥ 5 years," but the specific conditions (e.g., under inert atmosphere, in the

dark) supporting this claim are not detailed [1].
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Framework for Stability Testing Protocols

For rigorous scientific or regulatory purposes, you must generate stability data through controlled studies.

The following approach, based on the EPA's protocol for Accelerated Storage Stability Studies, provides

a validated framework [3].

Objective

The primary goal is to generate data that demonstrates your specific batch of bromadol (as an end-use

product or manufacturing-use product) remains stable and within specified chemical parameters under

defined storage conditions over time. This is crucial for ensuring research reproducibility and safety [3].

Core Methodology

Accelerated stability studies simulate long-term storage by exposing the substance to elevated stress

conditions, typically higher temperatures, for a defined period. The specific conditions (temperature,

humidity, duration) should be justified for your product.

Experimental Workflow

The following diagram outlines the key stages in conducting a storage stability study:
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Start: Define Study Protocol

Prepare Samples

Apply Stress Conditions
(Controlled Temp/Humidity)

Withdraw Samples
at Time Intervals

Analyze Key Parameters

Evaluate Data

Report & Determine
Shelf Life

Click to download full resolution via product page

Key Parameters to Analyze

Withdrawn samples should be analyzed for changes in the following parameters. Any significant change

indicates instability.
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Parameter Analytical Method Significance of Change

Assay/Potency HPLC, LC-MS Indicates primary active ingredient is
degrading.

Related
Substances/Degradants

HPLC, LC-MS/MS Identifies and quantifies breakdown
products.

Physical Appearance Visual Inspection Checks for color change, caking,
deliquescence.

pH (if in solution) pH Meter Indicates chemical breakdown (e.g.,
hydrolysis).

Water Content Karl Fischer
Titration

High moisture can accelerate degradation.

Compliance and Application

The EPA has determined that studies using its Accelerated Storage Stability protocol can provide sufficient

information for regulatory determinations on the storage stability of pesticides, and it is encouraged as an

alternative to standard guideline studies [3]. While this is for pesticides, the scientific principles are

transferable to other chemicals like novel psychoactive substances for forensic and research purposes.

Critical Handling & Safety Context

Bromadol is an extremely potent synthetic opioid, and its handling requires extreme caution.

Extreme Potency: Bromadol is estimated to be 504 times more potent than morphine for its more
active trans-isomer [2]. This poses a severe risk of accidental overdose, including through dermal

exposure or inhalation of powder.
Novel Psychoactive Substance (NPS): It is classified as an NPS, and its exact toxicological profile

is not fully understood. It may interact with other receptors (e.g., serotonin receptors), which can
complicate toxic effects [4].

Legal Status: Bromadol is an internationally controlled substance and was first seized on the illicit
market in 2013 [2]. All research must comply with local regulations concerning controlled substance
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handling and documentation.

Troubleshooting Common Scenarios

Here are potential issues and investigative steps based on the stability framework:

Problem Potential Causes Investigative Actions

Loss of Potency Chemical degradation

(hydrolysis, oxidation).

Analyze for known degradants via LC-MS.

Confirm storage temperature was consistently
maintained.

Formation of
Precipitate

Degradation products
exceeding their solubility.

Identify the precipitate. Check if the solvent
system is appropriate for long-term storage.

Discoloration of
Solution

Light-induced degradation or
oxidation.

Conduct a study with light protection. Test for
oxidative degradants.

Variability in
Experimental
Results

Unstable source material
leading to inconsistent

dosing.

Perform a full stability assay on the batch of
bromadol used in the experiments.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1494157#addressing-

bromadol-stability-issues-in-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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